Cas no 30359-01-4 (Centrolobol)

• Product Name: Centrolobol
• CAS No: 30359-01-4
• MF: C₁₉H₂₄O₃
• MW: 300.392066001892
• CID: 837682
• PubChem ID: 11771038
• Update Time: 2025-07-13

Centrolobol Chemical and Physical Properties

Names and Identifiers

• Benzenepentanol, 4-hydroxy-a-[2-(4-hydroxyphenyl)ethyl]-, (aR)-
• Centrolobol
• (-)-Centrolobol
• (R)-(-)-1,7-Bis(p-hydroxyphenyl)-3-heptanol
• 30359-01-4
• FS-9733
• Benzenepentanol, 4-hydroxy--[2-(4-hydroxyphenyl)ethyl]-, (R)-; (R)-4-Hydroxy--[2-(4-hydroxyphenyl)ethyl]benzenepentanol; (-)-Centrolobol; Centrolobol, (-)-
• SCHEMBL13698042
• AKOS032962419
• 4-[(5R)-5-Hydroxy-7-(4-hydroxyphenyl)heptyl]phenol
• 3-Heptanol, 1,7-bis(p-hydroxyphenyl)-, (R)-(-)-
• DTXSID40873755
• HY-N3564
• 4-chloro-3-chlorosulfonylbenzoci acid
• CS-0023850
• CHEMBL462922
• [ "" ]
• (+)-centrolobol
• DA-68935
• 4-[(3R)-3-hydroxy-7-(4-hydroxyphenyl)heptyl]phenol

• Inchi： 1S/C19H24O3/c20-17(10-7-16-8-13-19(22)14-9-16)4-2-1-3-15-5-11-18(21)12-6-15/h5-6,8-9,11-14,17,20-22H,1-4,7,10H2/t17-/m1/s1
• InChI Key： UYJAYWZGEZOHRU-QGZVFWFLSA-N
• SMILES： O[C@@H](CCC1C=CC(=CC=1)O)CCCCC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 300.17254462g/mol
• Monoisotopic Mass: 300.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 524.0±45.0 °C at 760 mmHg
• Flash Point: 244.6±23.3 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Centrolobol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether